Cas no 173442-91-6 (3-Thiophenecarbonitrile,2-amino-4-methyl-5-(1-oxo-3-phenyl-2-propenyl)-)
173442-91-6 structure
Product Name:3-Thiophenecarbonitrile,2-amino-4-methyl-5-(1-oxo-3-phenyl-2-propenyl)-
CAS No:173442-91-6
MF:C15H12N2OS
MW:268.333581924438
CID:1358009
Update Time:2024-08-17
3-Thiophenecarbonitrile,2-amino-4-methyl-5-(1-oxo-3-phenyl-2-propenyl)- Chemical and Physical Properties
Names and Identifiers
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- 3-Thiophenecarbonitrile,2-amino-4-methyl-5-(1-oxo-3-phenyl-2-propenyl)-
- 3-Thiophenecarbonitrile, 2-amino-4-methyl-5-(1-oxo-3-phenyl-2-propen-1-yl)-
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- Inchi: 1S/C15H12N2OS/c1-10-12(9-16)15(17)19-14(10)13(18)8-7-11-5-3-2-4-6-11/h2-8H,17H2,1H3
- InChI Key: FEPDVFHNIVDLBL-UHFFFAOYSA-N
- SMILES: C1(N)SC(C(=O)C=CC2=CC=CC=C2)=C(C)C=1C#N
Computed Properties
- Exact Mass: 268.06716
Experimental Properties
- Density: 1.28±0.1 g/cm3(Predicted)
- Boiling Point: 518.4±50.0 °C(Predicted)
- PSA: 66.88
- pka: -3.04±0.10(Predicted)
3-Thiophenecarbonitrile,2-amino-4-methyl-5-(1-oxo-3-phenyl-2-propenyl)- Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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